Cas no 1782785-34-5 (4-1-(2,5-dimethylphenyl)ethylpiperidine)

• Product Name: 4-1-(2,5-dimethylphenyl)ethylpiperidine
• CAS No: 1782785-34-5
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5912400
• PubChem ID: 83910146
• Update Time: 2025-07-15

4-1-(2,5-dimethylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,5-dimethylphenyl)ethylpiperidine
• EN300-1793821
• 4-[1-(2,5-dimethylphenyl)ethyl]piperidine
• 1782785-34-5

• Inchi： 1S/C15H23N/c1-11-4-5-12(2)15(10-11)13(3)14-6-8-16-9-7-14/h4-5,10,13-14,16H,6-9H2,1-3H3
• InChI Key： SBODJYWHQZNXSM-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2,5-dimethylphenyl)ethylpiperidine

Recent Advances in the Study of 4-1-(2,5-dimethylphenyl)ethylpiperidine (CAS: 1782785-34-5) and Its Applications in Chemical Biology and Medicine

The compound 4-1-(2,5-dimethylphenyl)ethylpiperidine (CAS: 1782785-34-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 4-1-(2,5-dimethylphenyl)ethylpiperidine as a promising scaffold for the development of novel pharmacological agents. Its piperidine core, coupled with the dimethylphenyl moiety, offers a versatile platform for chemical modifications, enabling the exploration of diverse biological targets. Researchers have successfully synthesized derivatives of this compound, demonstrating enhanced selectivity and potency in various in vitro and in vivo models.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) receptors. Preliminary data suggest that 4-1-(2,5-dimethylphenyl)ethylpiperidine exhibits affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of neurological and psychiatric disorders. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic profile.

In addition to its CNS applications, this compound has shown promise in oncology research. Recent findings indicate that certain derivatives of 4-1-(2,5-dimethylphenyl)ethylpiperidine exhibit cytotoxic effects against a range of cancer cell lines, particularly those resistant to conventional chemotherapy. These effects are believed to be mediated through the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 4-1-(2,5-dimethylphenyl)ethylpiperidine have also been a focus of recent research. Studies have demonstrated favorable absorption and distribution profiles, with good blood-brain barrier penetration, which is critical for its potential CNS applications. However, further optimization is required to address challenges related to metabolism and excretion, ensuring long-term safety and efficacy.

Looking ahead, the development of 4-1-(2,5-dimethylphenyl)ethylpiperidine-based therapeutics is expected to benefit from advances in computational chemistry and structure-activity relationship (SAR) studies. These approaches will enable the rational design of next-generation derivatives with improved pharmacological properties. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 4-1-(2,5-dimethylphenyl)ethylpiperidine (CAS: 1782785-34-5) represents a promising lead compound in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on optimizing its pharmacological profile, elucidating its mechanisms of action, and evaluating its safety and efficacy in preclinical and clinical settings.